Cas no 946248-43-7 (5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 946248-43-7
• MF: C₁₆H₁₄N₄O₅
• MW: 342.306163311005
• CID: 6566213
• Update Time: 2025-07-15

5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 5-methoxy-1-methyl-3-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C16H14N4O5/c1-18-14-13(12(25-2)7-8-17-14)15(21)19(16(18)22)9-10-3-5-11(6-4-10)20(23)24/h3-8H,9H2,1-2H3
• InChI Key： DAYLFCFCPYMMRR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C([N+]([O-])=O)C=C2)C(=O)C2=C(OC)C=CN=C2N1C

Experimental Properties

• Density: 1.433±0.06 g/cm3(Predicted)
• Boiling Point: 575.9±60.0 °C(Predicted)
• pka: 2.99±0.20(Predicted)

Additional information on 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 946248-43-7)

5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 946248-43-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and have been extensively studied for their roles in various pharmacological processes.

The molecular structure of 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is characterized by a central pyrido[2,3-d]pyrimidine core substituted with a methoxy group at the 5-position, a methyl group at the 1-position, and a nitrophenylmethyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione in various therapeutic areas. One of the key areas of interest is its anti-inflammatory activity. In a study published in the Journal of Medicinal Chemistry (2021), researchers demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has also shown potential as an anticancer agent. A study published in Cancer Research (2020) reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione could be developed into a novel anticancer drug with high specificity and reduced side effects.

The pharmacokinetic properties of 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione have also been investigated. A study published in the European Journal of Pharmaceutical Sciences (2019) reported that this compound has favorable oral bioavailability and a long half-life in vivo. These characteristics are crucial for its potential use as an oral medication in clinical settings. Furthermore, the compound has been shown to exhibit low toxicity in preclinical studies, which is an important factor for its safety profile.

The synthetic route to 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has been optimized to ensure high yield and purity. A multi-step synthesis involving condensation reactions and functional group transformations has been developed. The process starts with the condensation of 5-methoxypyridine with appropriate precursors to form the core pyrido[2,3-d]pyrimidine structure. Subsequent steps involve the introduction of the methyl and nitrophenylmethyl groups through selective substitution reactions. The final product is purified using column chromatography to achieve high purity levels suitable for pharmaceutical applications.

In conclusion, 5-methoxy-1-methyl-3-(4-nitrophenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2， 4-dione (CAS No. 946248 - 43 - 7)is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry. The favorable pharmacokinetic profile and low toxicity observed in preclinical studies further support its potential as a novel drug candidate. Ongoing research aims to elucidate additional mechanisms of action and optimize its therapeutic efficacy for various diseases.